Cas no 1903762-63-9 (methyl 4-{2-(1-benzofuran-2-yl)-2-hydroxypropylsulfamoyl}benzoate)

• Product Name: methyl 4-{2-(1-benzofuran-2-yl)-2-hydroxypropylsulfamoyl}benzoate
• CAS No: 1903762-63-9
• MF: C₁₉H₁₉NO₆S
• MW: 389.42226433754
• CID: 6234453
• PubChem ID: 92124634
• Update Time: 2025-07-17

methyl 4-{2-(1-benzofuran-2-yl)-2-hydroxypropylsulfamoyl}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{2-(1-benzofuran-2-yl)-2-hydroxypropylsulfamoyl}benzoate
• methyl 4-(N-(2-(benzofuran-2-yl)-2-hydroxypropyl)sulfamoyl)benzoate
• methyl 4-{[2-(1-benzofuran-2-yl)-2-hydroxypropyl]sulfamoyl}benzoate
• F6521-3946
• 1903762-63-9
• AKOS025386051
• methyl 4-[[2-(1-benzofuran-2-yl)-2-hydroxypropyl]sulfamoyl]benzoate

• Inchi： 1S/C19H19NO6S/c1-19(22,17-11-14-5-3-4-6-16(14)26-17)12-20-27(23,24)15-9-7-13(8-10-15)18(21)25-2/h3-11,20,22H,12H2,1-2H3
• InChI Key： XWLXTIYWEIJAKS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)OC)=CC=1)(NCC(C)(C1=CC2C=CC=CC=2O1)O)(=O)=O

Computed Properties

• Exact Mass: 389.09330850g/mol
• Monoisotopic Mass: 389.09330850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 114Ų

Additional information on methyl 4-{2-(1-benzofuran-2-yl)-2-hydroxypropylsulfamoyl}benzoate

Professional Introduction to Methyl 4-{2-(1-benzofuran-2-yl)-2-hydroxypropylsulfamoyl}benzoate (CAS No. 1903762-63-9)

Methyl 4-{2-(1-benzofuran-2-yl-2-hydroxypropylsulfamoyl})benzoate (CAS No. 1903762-63-9) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its complex molecular structure, exhibits promising properties that make it a valuable candidate for further exploration in medicinal chemistry. The intricate arrangement of functional groups within its molecular framework suggests potential applications in the synthesis of novel therapeutic agents.

The< b>benzofuran moiety is a key structural feature of this compound, contributing to its unique chemical behavior and reactivity. Benzofuran derivatives are widely recognized for their biological activity and have been extensively studied in the development of drugs targeting various diseases. The presence of the hydroxyl group and the sulfamoyl moiety further enhances the compound's potential as a pharmacophore, enabling interactions with biological targets that could lead to therapeutic effects.

In recent years, there has been a growing interest in exploring the pharmacological properties of sulfamoyl-containing compounds. These derivatives are known for their ability to modulate enzyme activity and receptor binding, making them attractive candidates for drug design. The specific configuration of methyl 4-{2-(1-benzofuran-2-yl)-2-hydroxypropylsulfamoyl}benzoate suggests that it may possess inhibitory properties against certain enzymes or receptors, which could be exploited for therapeutic purposes.

One of the most compelling aspects of this compound is its potential application in the treatment of inflammatory diseases. Inflammatory processes are mediated by a complex interplay of enzymes and signaling pathways, many of which are targeted by sulfamoyl-based inhibitors. The structural features of methyl 4-{2-(1-benzofuran-2-yl)-2-hydroxypropylsulfamoyl}benzoate align well with known pharmacophores that have demonstrated anti-inflammatory activity in preclinical studies. This suggests that further investigation into its biological effects could yield novel therapeutic strategies for conditions such as arthritis, autoimmune disorders, and other inflammatory conditions.

The synthesis and characterization of this compound have been the focus of several research groups aiming to develop new pharmaceuticals. Advanced synthetic methodologies have been employed to construct the complex molecular framework efficiently while maintaining high purity standards. Techniques such as palladium-catalyzed cross-coupling reactions and selective functional group transformations have been crucial in achieving the desired structure.

The pharmacokinetic properties of methyl 4-{2-(1-benzofuran-2-yl)-2-hydroxypropylsulfamoyl}benzoate are also an area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for assessing its potential as a drug candidate. Preliminary studies suggest that this compound exhibits favorable solubility characteristics, which could enhance its bioavailability upon oral administration. Additionally, its stability under various physiological conditions indicates that it may have a reasonable shelf life once formulated into a drug product.

The potential therapeutic applications of this compound extend beyond anti-inflammatory uses. Researchers are exploring its efficacy in other areas such as neurodegenerative diseases, where sulfamoyl derivatives have shown promise in modulating neuronal activity. The< b>benzofuran scaffold is particularly interesting in this context due to its ability to interact with specific neurotransmitter receptors and ion channels. Further studies are needed to elucidate the precise mechanisms through which this compound exerts its effects on neural pathways.

In conclusion, methyl 4-{2-(1-benzofuran-2-yl)-2-hydroxypropylsulfamoyl}benzoate (CAS No. 1903762-63-9) represents a promising candidate for pharmaceutical development. Its unique molecular structure and functional groups provide a foundation for exploring novel therapeutic strategies across multiple disease areas. As research continues to uncover the biological activities and pharmacokinetic properties of this compound, it holds significant potential for contributing to advancements in medicinal chemistry and drug discovery.